Cas no 886897-98-9 (4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide)

• Product Name: 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide
• CAS No: 886897-98-9
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 5477610
• Update Time: 2025-11-06

4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-butoxy-N-[2-[(5-phenyl-1H-imidazol-2-yl)thio]ethyl]-
• 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

• Inchi： 1S/C22H25N3O2S/c1-2-3-14-27-19-11-9-18(10-12-19)21(26)23-13-15-28-22-24-16-20(25-22)17-7-5-4-6-8-17/h4-12,16H,2-3,13-15H2,1H3,(H,23,26)(H,24,25)
• InChI Key： GTJUKOIDNBMJRJ-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C1=CC=C(OCCCC)C=C1

Additional information on 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide

Introduction to 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide (CAS No. 886897-98-9)

4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 886897-98-9, represents a fusion of structural complexity and potential biological activity, making it a subject of intense research interest. The molecule's architecture, characterized by a benzamide core functionalized with a butoxy group and a sulfanylethyl chain linked to a phenyl-substituted imidazole ring, suggests multifaceted interactions with biological targets, which is a key factor in its exploration for therapeutic applications.

The butoxy moiety at the N-terminal of the benzamide group introduces a hydrophobic character to the molecule, which can influence its solubility and bioavailability. This feature is particularly important in drug design, as it can modulate how the compound interacts with cellular membranes and biological fluids. Additionally, the presence of the sulfanylethyl side chain adds another layer of complexity, potentially enabling interactions with biological enzymes or receptors that are sensitive to sulfur-containing groups. Such structural elements are often exploited in medicinal chemistry to enhance binding affinity and selectivity.

The central benzamide unit is a well-known pharmacophore in drug discovery, frequently found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and its stability under various physiological conditions. The benzamide group's role as a hinge binder has been extensively studied, with numerous examples demonstrating its efficacy in modulating enzyme activity and receptor function. In 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide, this pharmacophore is further functionalized by the 5-phenyl-1H-imidazol-2-yl moiety, which introduces additional aromaticity and potential for π-stacking interactions with biological targets.

The 5-phenyl-1H-imidazol-2-yl substituent is particularly noteworthy, as imidazole derivatives are known for their broad spectrum of biological activities. These include antifungal, antimicrobial, anti-inflammatory, and anticancer properties. The phenyl ring attached to the imidazole ring enhances the electron density of the system, potentially increasing reactivity at certain positions while also contributing to hydrophobic interactions. This combination of structural features makes 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. These tools have been instrumental in understanding how 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide interacts with potential biological targets at the atomic level. For instance, studies have suggested that the sulfanylethyl group may engage in critical hydrogen bonding interactions with polar residues in protein active sites, while the phenyl ring of the imidazole moiety could participate in π-stacking with aromatic amino acid side chains.

The synthesis of 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide presents an intriguing challenge due to its multi-functionalized structure. However, modern synthetic methodologies have made significant strides in facilitating such complex constructions. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient assembly of aromatic rings, while nucleophilic substitution reactions have been employed to introduce the sulfanylethyl chain. These advances have not only improved yield but also allowed for greater customization of the molecule's structure.

In terms of biological evaluation, preliminary studies on derivatives of this class have shown promising results in various disease models. For example, analogs featuring similar sulfanylethyl and imidazole moieties have demonstrated inhibitory effects on certain kinases and proteases implicated in cancer progression. While direct evidence on 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide is still limited, these findings suggest that it may exhibit comparable or even enhanced activity due to its optimized structural features.

The role of bioinformatics in analyzing such compounds cannot be overstated. By leveraging large databases of known bioactive molecules and their target interactions, researchers can identify potential therapeutic pathways for new compounds like 4-butoxy-N-{2-(5-phenyl-1H-imidazol-2-yl)sulfanylethyl}benzamide. Machine learning algorithms have further enhanced this capability by predicting novel drug-target relationships based on structural patterns. These computational approaches are increasingly being integrated into early-stage drug discovery pipelines to accelerate the identification of lead compounds.

The pharmacokinetic properties of 4-butoxy-N-{2-(5-phenyloctadecadienoyl)-N-methylamino}benzamide, as predicted from its structure, are also an area of active investigation. The butoxy group may influence metabolic stability by affecting oxidative degradation pathways, while the overall molecular weight could impact distribution across tissues. Understanding these properties is crucial for optimizing dosing regimens and ensuring therapeutic efficacy without undue side effects.

Future research directions for 4-butoxy-N-{2-(5-phenyloctadecadienoyl)-N-methylamino}benzamide include exploring its potential as an intermediate in more complex drug candidates or as a standalone therapeutic agent. The versatility of its structural framework allows for modifications that could enhance specific biological activities or improve pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these possibilities.

In conclusion,4-butoxy-N-{2-(5-phenyloctadecadienoyl)-N-methylamino}benzamide (CAS No. 886897989) represents a compelling example of how intricate molecular design can yield compounds with significant therapeutic potential。 Its unique combination of functional groups positions it as a valuable asset in ongoing efforts to develop novel pharmaceuticals。 As research continues， further insights into its biological activity and potential applications are expected to emerge， contributing to advancements in medicine。